2-(1,3-Benzothiazol-2-yl)-4-{[(4-methoxybenzyl)imino]methyl}-5-propyl-1,2-dihydro-3H-pyrazol-3-one
2-(1,3-Benzothiazol-2-yl)-4-{[(4-methoxybenzyl)imino]methyl}-5-propyl-1,2-dihydro-3H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
371954-79-9
VCID:
VC0441218
InChI:
InChI=1S/C22H22N4O2S/c1-3-6-18-17(14-23-13-15-9-11-16(28-2)12-10-15)21(27)26(25-18)22-24-19-7-4-5-8-20(19)29-22/h4-5,7-12,14,25H,3,6,13H2,1-2H3
SMILES:
CCCC1=C(C(=O)N(N1)C2=NC3=CC=CC=C3S2)C=NCC4=CC=C(C=C4)OC
Molecular Formula:
C22H22N4O2S
Molecular Weight:
406.5g/mol
2-(1,3-Benzothiazol-2-yl)-4-{[(4-methoxybenzyl)imino]methyl}-5-propyl-1,2-dihydro-3H-pyrazol-3-one
CAS No.: 371954-79-9
Main Products
VCID: VC0441218
Molecular Formula: C22H22N4O2S
Molecular Weight: 406.5g/mol
![2-(1,3-Benzothiazol-2-yl)-4-{[(4-methoxybenzyl)imino]methyl}-5-propyl-1,2-dihydro-3H-pyrazol-3-one - 371954-79-9](/images/no_structure.jpg)
| CAS No. | 371954-79-9 |
|---|---|
| Product Name | 2-(1,3-Benzothiazol-2-yl)-4-{[(4-methoxybenzyl)imino]methyl}-5-propyl-1,2-dihydro-3H-pyrazol-3-one |
| Molecular Formula | C22H22N4O2S |
| Molecular Weight | 406.5g/mol |
| IUPAC Name | 2-(1,3-benzothiazol-2-yl)-4-[(4-methoxyphenyl)methyliminomethyl]-5-propyl-1H-pyrazol-3-one |
| Standard InChI | InChI=1S/C22H22N4O2S/c1-3-6-18-17(14-23-13-15-9-11-16(28-2)12-10-15)21(27)26(25-18)22-24-19-7-4-5-8-20(19)29-22/h4-5,7-12,14,25H,3,6,13H2,1-2H3 |
| Standard InChIKey | QXUHIYCUWQWESL-UHFFFAOYSA-N |
| SMILES | CCCC1=C(C(=O)N(N1)C2=NC3=CC=CC=C3S2)C=NCC4=CC=C(C=C4)OC |
| Canonical SMILES | CCCC1=C(C(=O)N(N1)C2=NC3=CC=CC=C3S2)C=NCC4=CC=C(C=C4)OC |
| PubChem Compound | 1008820 |
| Last Modified | Nov 11 2021 |
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